(2R,3S,4R,5R,6R)-5-Acetamido-2-(acetoxymethyl)-6-methoxytetrahydro-2H-pyran-3,4-diyl diacetate

Specification

• CAS No.: 347841-28-5
• Molecular Formula: C15H23NO9
• Molecular Weight: 361.34 g/mol
• IUPAC Name: (5-acetamido-3,4-diacetyloxy-6-methoxyoxan-2-yl)methyl acetate
• Standard InChI: InChI=1S/C15H23NO9/c1-7(17)16-12-14(24-10(4)20)13(23-9(3)19)11(6-22-8(2)18)25-15(12)21-5/h11-15H,6H2,1-5H3,(H,16,17)
• Standard InChI Key: BKJUFVXNIJMMKO-UHFFFAOYSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC)COC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC)COC(=O)C)OC(=O)C)OC(=O)C

Introduction

Structural Characteristics

Molecular Architecture

The compound features a tetrahydro-2H-pyran ring (a six-membered oxygen-containing heterocycle) with the following substituents:

• An acetamido group (-NHCOCH₃) at position 5.

• A methoxy group (-OCH₃) at position 6.

• Three acetyl groups (-OCOCH₃) at positions 2, 3, and 4.

The stereochemistry is defined by the (2R,3S,4R,5R,6R) configuration, which ensures specific spatial arrangements critical for its reactivity and biological interactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₅H₂₃NO₉
Molecular Weight	361.34 g/mol
IUPAC Name	(5-acetamido-3,4-diacetyloxy-6-methoxyoxan-2-yl)methyl acetate
SMILES	CC(=O)NC1C(C(C(OC1OC)COC(=O)C)OC(=O)C)OC(=O)C
InChI Key	BKJUFVXNIJMMKO-UHFFFAOYSA-N

Synthesis and Optimization

Stepwise Protection-Deprotection Strategy

Synthesis begins with a glucose or galactose backbone, followed by selective functionalization:

• Methylation at C-6: Introduction of the methoxy group via Williamson ether synthesis under alkaline conditions.

• Acetylation at C-2, C-3, and C-4: Sequential protection of hydroxyl groups using acetic anhydride and pyridine.

• Acetamido Incorporation at C-5: Reaction with acetyl chloride or enzymatic amidation to introduce the acetamido moiety.

A critical challenge lies in maintaining stereochemical purity during acetylation. Studies on 3-O-acetyl-2-acetamido-2-deoxy-D-glucose demonstrate that acetylation at secondary hydroxyl groups requires precise temperature control (0–5°C) to avoid racemization.

Table 2: Representative Synthetic Pathway

Step	Reaction	Reagents/Conditions	Yield (%)
1	Methylation at C-6	CH₃I, Ag₂O, DMF	85
2	Acetylation at C-2,3,4	Ac₂O, Pyridine, 0°C	78
3	Acetamido at C-5	AcCl, NH₃, EtOH	65

Applications in Research and Industry

Pharmaceutical Intermediates

This compound is a precursor to glycosaminoglycans (GAGs), such as hyaluronic acid and heparin, which are essential for drug delivery systems and anticoagulant therapies. Its acetylated structure facilitates enzymatic glycosylation, a process critical for synthesizing biologically active oligosaccharides.

Glycoconjugate Synthesis

In vaccine development, the compound’s multiple acetyl groups serve as protecting sites during the conjugation of carbohydrates to protein carriers. For example, its derivative, 2-acetamido-3-O-acetyl-2-deoxy-D-glucose, has been used to study immune responses to bacterial polysaccharides.

Research Findings and Mechanistic Insights

NMR Spectroscopy and Structural Validation

Carbon-13 NMR studies reveal distinct chemical shifts for key positions:

• C-1 (anomeric carbon): 92.1–96.5 ppm, dependent on axial/equatorial orientation.

• C-2: 53.2 ppm, upfield due to acetamido substitution.

• Acetyl groups: 169.5–170.1 ppm (carbonyl), 20.1–20.9 ppm (methyl).

Deuteriation experiments on analogous compounds, such as 3-²H and 4-²H derivatives, have elucidated the electronic effects of substituents on ring conformation.

Reactivity in Substitution Reactions

The compound undergoes nucleophilic substitution at C-1 when treated with halides or thioglycosides, forming glycosidic bonds essential for oligosaccharide assembly. Kinetic studies indicate that the 6-methoxy group enhances leaving group ability by stabilizing the oxocarbenium ion intermediate.

Comparative Analysis with Analogues

2-Acetamido-3,4,6-tri-O-acetyl-D-glucopyranose

While structurally similar, the absence of the 6-methoxy group in this analogue reduces its stability in acidic conditions, limiting its utility in prolonged synthetic sequences.

Methyl 2-Acetamido-2-deoxy-β-D-glucopyranoside

This derivative lacks the C-3 and C-4 acetyl groups, resulting in lower solubility in organic solvents and reduced reactivity in acylation reactions.